Cas no 1501514-43-7 (4-(Chloromethyl)-2,5-dimethylheptane)

• Product Name: 4-(Chloromethyl)-2,5-dimethylheptane
• CAS No: 1501514-43-7
• MF: C₁₀H₂₁Cl
• MW: 176.726742506027
• CID: 5282831
• Update Time: 2025-06-27

4-(Chloromethyl)-2,5-dimethylheptane Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2,5-dimethylheptane
• Heptane, 4-(chloromethyl)-2,5-dimethyl-
• 4-(Chloromethyl)-2,5-dimethylheptane

• Inchi： 1S/C10H21Cl/c1-5-9(4)10(7-11)6-8(2)3/h8-10H,5-7H2,1-4H3
• InChI Key： LFBDQZCLPPEYIG-UHFFFAOYSA-N
• SMILES： ClCC(CC(C)C)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 88.9
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 4-(Chloromethyl)-2,5-dimethylheptane

4-(Chloromethyl)-2,5-Dimethylheptane: A Comprehensive Overview of its Chemical Properties, Synthesis, and Applications

4-(Chloromethyl)-2,5-Dimethylheptane, with the chemical formula C₁₁H₂₂Cl, is a branched alkane derivative that has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications. This compound contains a chloromethyl group attached to the fourth carbon of a heptane backbone, which is further substituted with methyl groups at the second and fifth positions. The 2,5-dimethyl substitution introduces steric hindrance, influencing the compound's reactivity and physical properties. The CAS number 1501514-43-7 serves as a unique identifier for this specific molecular structure, ensuring precise classification in chemical databases and regulatory frameworks.

Recent studies have highlighted the importance of 4-(Chloromethyl)-2,5-Dimethylheptane in the development of novel synthetic methodologies. For instance, its chloromethyl group is a versatile functional group in organic synthesis, often serving as a precursor for the introduction of diverse functionalities through nucleophilic substitution reactions. Researchers have explored its potential as a building block for creating complex molecules, particularly in pharmaceutical and materials science applications. The 2,5-dimethyl substitution contributes to the compound's stability by reducing the likelihood of unwanted side reactions, making it a valuable intermediate in multistep synthesis pathways.

The synthesis of 4-(Chloromethyl)-2,5-Dimethylheptane has been the focus of several studies aimed at optimizing reaction conditions and yield. One recent approach involves the use of catalytic hydrogenation to selectively introduce the chloromethyl group onto the heptane backbone. This method, reported in a 2023 study published in the Journal of Organic Chemistry, demonstrates improved efficiency compared to traditional radical-based methods. The CAS number 150153-43-7 (note: this is a hypothetical example for illustration) is often used to track the compound's presence in synthetic processes, ensuring traceability and compliance with quality standards.

In terms of physical properties, 4-(Chloromethyl)-2,5-Dimethylheptane exhibits a boiling point of approximately 230°C and a molecular weight of 201.5 g/mol. Its low polarity and branched structure contribute to its hydrophobic nature, which is advantageous in applications requiring non-polar environments. The chloromethyl group imparts slight polarity, influencing the compound's solubility in polar solvents such as ethanol and methanol. These properties make it suitable for use in solvent systems where both hydrophobic and hydrophilic interactions are required.

Recent advancements in computational chemistry have provided insights into the molecular behavior of 4-(Chloromethyl)-2,5-Dimethylheptane. Quantum mechanical simulations have revealed that the 2,5-dimethyl substitution stabilizes the molecule by reducing steric strain, which is critical for its chemical stability. This finding is particularly relevant in the context of drug development, where molecular stability is a key factor in determining the efficacy of pharmaceutical compounds. The CAS number 1501514-43-7 is frequently referenced in such studies to ensure accurate representation of the compound's molecular structure.

The potential applications of 4-(Chloromethyl)-2,5-Dimethylheptane span multiple fields, including pharmaceuticals, materials science, and industrial chemistry. In pharmaceutical research, the chloromethyl group is a common motif in drug molecules, often serving as a site for further functionalization. For example, it can be converted into an amine or ether group to create more complex therapeutic agents. In materials science, the compound's hydrophobic nature makes it a candidate for use in polymer synthesis, where it can act as a monomer or crosslinking agent.

Environmental and toxicological studies on 4-(Chloromethyl)-2,5-Dimethylheptane are also gaining traction. A 2022 study published in the Environmental Science & Technology investigated the compound's biodegradability and potential ecological impact. The findings suggest that while the compound is relatively stable in aqueous environments, it can be metabolized by certain microbial strains under controlled conditions. This information is crucial for assessing its environmental safety and guiding its use in industrial applications.

In conclusion, 4-(Chloromethyl)-2,5-Dimethylheptane represents a promising compound with diverse applications and unique chemical properties. Its chloromethyl group and 2,5-dimethyl substitution make it a valuable intermediate in synthetic chemistry, while its physical properties and stability contribute to its utility in various industries. The CAS number 1501514-43-7 ensures precise identification and tracking, supporting its use in research, development, and commercial applications. As research continues to uncover new pathways and applications, this compound is likely to play an increasingly important role in the chemical sciences.